Cas no 7403-42-1 (4-Methyl-4-phenylpentan-2-one)

• Product Name: 4-Methyl-4-phenylpentan-2-one
• CAS No: 7403-42-1
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 570395
• Update Time: 2026-04-29

4-Methyl-4-phenylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,4-methyl-4-phenyl-
• 4-methyl-4-phenylpentan-2-one
• 2-Pentanone,4-methyl-4-phenyl
• 4-Methyl-4-phenyl-2-pentanone
• 4-Methyl-4-phenyl-pentan-2-on
• 4-methyl-4-phenyl-pentan-2-one
• 4-Oxo-2-methyl-2-phenyl-pentan
• 4-phenyl-4-methyl-2-pentanone
• 4-Phenyl-4-methylpentan-2-one
• Methyl 2-methyl-2-phenylpropyl ketone
• 4-Methyl-4-phenylpentan-2-one

• Inchi： InChI=1S/C12H16O/c1-10(13)9-12(2,3)11-7-5-4-6-8-11/h4-8H,9H2,1-3H3
• InChI Key： PFDVPCSDZXZDMF-UHFFFAOYSA-N
• SMILES： CC(=O)CC(C)(C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 176.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 17.07000
• LogP: 2.94330

Additional information on 4-Methyl-4-phenylpentan-2-one

Introduction to 4-Methyl-4-phenylpentan-2-one (CAS No. 7403-42-1)

4-Methyl-4-phenylpentan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 7403-42-1, is a significant organic compound that has garnered attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits a blend of properties that make it a valuable intermediate in various chemical applications. Its molecular structure consists of a ketone functional group attached to a branched alkyl chain, with a phenyl substituent at the fourth carbon position, contributing to its distinct chemical behavior and reactivity.

The synthesis and study of 4-Methyl-4-phenylpentan-2-one have been explored in several recent scientific publications, highlighting its potential utility in the development of novel pharmaceuticals and agrochemicals. The compound’s ability to serve as a building block in organic synthesis has been particularly noted, as it can be transformed into more complex molecules through various chemical reactions. These transformations include condensation reactions, oxidation processes, and functional group interconversions, which are crucial for constructing intricate molecular architectures.

In the realm of pharmaceutical research, 4-Methyl-4-phenylpentan-2-one has been investigated for its pharmacological properties. Studies have suggested that derivatives of this compound may exhibit bioactivity relevant to neurological and anti-inflammatory applications. The presence of the phenyl group and the ketone moiety in its structure imparts specific interactions with biological targets, making it a promising candidate for further medicinal chemistry exploration. Researchers have been particularly interested in modulating the electronic and steric properties of this molecule to optimize its pharmacokinetic profile.

The structural features of 4-Methyl-4-phenylpentan-2-one also make it an interesting subject for studying stereoelectronic effects in organic chemistry. The branched alkyl chain and the phenyl substituent influence the molecule’s conformational preferences and reactivity patterns. These insights are valuable for designing more efficient synthetic routes and understanding the mechanisms of chemical reactions involving this compound. Advanced computational methods, such as density functional theory (DFT) calculations, have been employed to model these interactions, providing detailed insights into the electronic structure and reactivity of 4-Methyl-4-phenylpentan-2-one.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 4-Methyl-4-phenylpentan-2-one, facilitating its use in industrial applications. Catalytic processes, including transition metal-catalyzed reactions, have been optimized to improve yields and reduce environmental impact. These innovations align with the broader trend toward sustainable chemistry practices, ensuring that the production of this compound is both economically viable and environmentally responsible.

The compound’s role in material science has also been explored. 4-Methyl-4-phenylpentan-2-one can be polymerized or incorporated into polymer matrices to enhance material properties such as thermal stability and mechanical strength. Such applications are particularly relevant in the development of advanced coatings, adhesives, and specialty plastics where unique chemical properties are desired.

From an industrial perspective, 4-Methyl-4-phenylpentan-2-one serves as a key intermediate in the synthesis of various fine chemicals and specialty compounds. Its versatility allows it to be incorporated into diverse molecular frameworks, making it a valuable asset for chemical manufacturers seeking to produce high-value products. The demand for this compound is expected to grow as new applications are discovered and developed.

The safety and handling of 4-Methyl-4-phenylpentan-2-one are important considerations in its use across different industries. While it is not classified as a hazardous substance under standard regulatory frameworks, appropriate handling procedures should be followed to ensure worker safety and environmental protection. Storage conditions should be controlled to prevent degradation or unwanted reactions, and personal protective equipment (PPE) should be used when handling the compound.

In conclusion, 4-Methyl - 4 - phenylpentan - 2 - one (CAS No. 7403 - 42 - 1) is a multifaceted organic compound with significant potential in pharmaceuticals, organic synthesis, material science, and industrial applications . Its unique structural features, coupled with recent advancements in synthetic chemistry, make it a compelling subject for further research and development . As scientific understanding continues to evolve, the utility of this compound is likely to expand , contributing to innovation across multiple sectors .